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Compound of Interest

Compound Name: N-4-Boc-aminocyclohexanone

Cat. No.: B052298 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-butyl 4-

oxocyclohexylcarbamate, a key building block in modern medicinal chemistry. We will delve

into its fundamental chemical properties, common synthetic applications with detailed

experimental protocols, and its role in the development of novel therapeutics.

Core Chemical Data
tert-Butyl 4-oxocyclohexylcarbamate is a versatile bifunctional molecule containing a ketone

and a Boc-protected amine. This unique structure makes it an ideal starting material for the

synthesis of a wide variety of more complex molecules, particularly those with a substituted

cyclohexylamine scaffold, a common motif in pharmacologically active compounds.
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Property Value Reference

IUPAC Name
tert-butyl N-(4-

oxocyclohexyl)carbamate
[1]

CAS Number 179321-49-4 [1][2][3][4]

Molecular Formula C₁₁H₁₉NO₃ [1][2][4]

Molecular Weight 213.27 g/mol [1][4]

Appearance White powder [2]

Melting Point 114-118 °C [3][4]

Storage Temperature 2-8°C [3]

Key Synonyms and Identifiers
The following table provides a list of common synonyms and identifiers for tert-butyl 4-

oxocyclohexylcarbamate, which is crucial for efficient literature and database searches.

Synonym Reference

4-(Boc-amino)cyclohexanone [1]

N-Boc-4-aminocyclohexanone [1][2]

tert-Butyl (4-oxocyclohexyl)carbamate [1][2][3][5]

(4-Oxocyclohexyl)carbamic acid tert-butyl ester [1][2][3][5][6]

4-(tert-Butoxycarbonylamino)cyclohexanone [1][3]

4-N-Boc-Aminocyclohexanone [1][4]

Carbamic acid, N-(4-oxocyclohexyl)-, 1,1-

dimethylethyl ester
[1]

1,1-dimethylethyl (4-oxocyclohexyl)carbamate [1]

Synthetic Applications and Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

http://orgsyn.org/demo.aspx?prep=v86p0011
http://orgsyn.org/demo.aspx?prep=v86p0011
https://www.youtube.com/watch?v=352c0LVZ0sk
https://chemrxiv.org/engage/chemrxiv/article-details/66a00f44c9c6a5c07aa898cc
https://pubchem.ncbi.nlm.nih.gov/compound/1512535
http://orgsyn.org/demo.aspx?prep=v86p0011
https://www.youtube.com/watch?v=352c0LVZ0sk
https://pubchem.ncbi.nlm.nih.gov/compound/1512535
http://orgsyn.org/demo.aspx?prep=v86p0011
https://pubchem.ncbi.nlm.nih.gov/compound/1512535
https://www.youtube.com/watch?v=352c0LVZ0sk
https://chemrxiv.org/engage/chemrxiv/article-details/66a00f44c9c6a5c07aa898cc
https://pubchem.ncbi.nlm.nih.gov/compound/1512535
https://chemrxiv.org/engage/chemrxiv/article-details/66a00f44c9c6a5c07aa898cc
http://orgsyn.org/demo.aspx?prep=v86p0011
http://orgsyn.org/demo.aspx?prep=v86p0011
https://www.youtube.com/watch?v=352c0LVZ0sk
http://orgsyn.org/demo.aspx?prep=v86p0011
https://www.youtube.com/watch?v=352c0LVZ0sk
https://chemrxiv.org/engage/chemrxiv/article-details/66a00f44c9c6a5c07aa898cc
https://patents.google.com/patent/CA3087004A1/en
http://orgsyn.org/demo.aspx?prep=v86p0011
https://www.youtube.com/watch?v=352c0LVZ0sk
https://chemrxiv.org/engage/chemrxiv/article-details/66a00f44c9c6a5c07aa898cc
https://patents.google.com/patent/CA3087004A1/en
https://www.researchgate.net/figure/Gram-scale-synthesis-of-tert-butyl-N-cyclohexyl-N-4-trifluromethylphenylcarbamate-4f_fig7_273957764
http://orgsyn.org/demo.aspx?prep=v86p0011
https://chemrxiv.org/engage/chemrxiv/article-details/66a00f44c9c6a5c07aa898cc
http://orgsyn.org/demo.aspx?prep=v86p0011
https://pubchem.ncbi.nlm.nih.gov/compound/1512535
http://orgsyn.org/demo.aspx?prep=v86p0011
http://orgsyn.org/demo.aspx?prep=v86p0011
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A primary application of tert-butyl 4-oxocyclohexylcarbamate in drug development is its use in

reductive amination reactions. This reaction allows for the introduction of a wide variety of

substituents at the 4-position of the cyclohexane ring, a key step in building molecular diversity

for structure-activity relationship (SAR) studies.

Representative Experimental Protocol: Reductive
Amination
This protocol describes a general procedure for the reductive amination of tert-butyl 4-

oxocyclohexylcarbamate with a primary amine.

Materials:

tert-Butyl 4-oxocyclohexylcarbamate

Primary amine (e.g., benzylamine)

Sodium triacetoxyborohydride (NaBH(OAc)₃)

Dichloromethane (DCM), anhydrous

Acetic acid (glacial)

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Argon or Nitrogen atmosphere

Procedure:

To a solution of tert-butyl 4-oxocyclohexylcarbamate (1.0 eq) in anhydrous dichloromethane

(DCM) under an inert atmosphere, add the primary amine (1.1 eq).

Add a catalytic amount of glacial acetic acid (0.1 eq) to the mixture.
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Stir the reaction mixture at room temperature for 1-2 hours to facilitate imine formation.

Slowly add sodium triacetoxyborohydride (1.5 eq) portion-wise to the stirring solution.

Continue stirring at room temperature and monitor the reaction progress by thin-layer

chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction

is typically complete within 3-12 hours.

Upon completion, quench the reaction by the slow addition of saturated aqueous sodium

bicarbonate solution.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and

brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude product.

Purify the crude product by flash column chromatography on silica gel to obtain the desired

N-substituted tert-butyl 4-aminocyclohexylcarbamate.

Quantitative Data Summary (Illustrative)
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Reactant Molar Eq.
Molecular
Weight ( g/mol
)

Mass (g) Moles (mmol)

tert-Butyl 4-

oxocyclohexylcar

bamate

1.0 213.27 2.13 10.0

Benzylamine 1.1 107.15 1.18 11.0

Sodium

triacetoxyborohy

dride

1.5 211.94 3.18 15.0

Product 304.44

Yield (%) Typically >80%

Experimental Workflow
The following diagram illustrates the key steps in the reductive amination of tert-butyl 4-

oxocyclohexylcarbamate.

Reactants

Reaction Steps Workup & Purification

tert-Butyl 4-oxocyclohexylcarbamate

Imine Formation
(DCM, Acetic Acid)

Primary Amine

Reduction
(NaBH(OAc)₃)

Quench
(aq. NaHCO₃) Extraction Drying

(MgSO₄)
Purification

(Column Chromatography) N-Substituted Product

Click to download full resolution via product page

Reductive Amination Workflow
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This streamlined workflow highlights the sequential nature of the reaction, from the initial

condensation of the ketone and amine to form an imine, followed by its reduction to the final

amine product, and concluding with the necessary workup and purification steps to isolate the

target compound. This versatile reaction is a cornerstone in the synthesis of diverse compound

libraries for drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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